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Compound of Interest

Compound Name: N-Methylindole-5-boronic acid

Cat. No.: B060488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-
Methylindole-5-boronic acid, a key building block in synthetic and medicinal chemistry. This

document details its fundamental characteristics and outlines standardized experimental

protocols for their determination.

Core Physical Properties
While specific experimental values for the melting point, boiling point, and solubility of N-
Methylindole-5-boronic acid are not readily available in the public domain, its fundamental

physical and chemical identifiers have been established.

Property Value Source

Chemical Formula C₉H₁₀BNO₂ [1]

Molecular Weight 174.99 g/mol [1]

CAS Number 192182-55-1 [1]

Appearance Solid [1]

It is important to note that the pinacol ester derivative of N-Methylindole-5-boronic acid has a

reported melting point of 110-114 °C; however, this is a distinct compound and should not be
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confused with the free boronic acid.[2]

Experimental Protocols
The following are detailed, generalized methodologies for determining the key physical

properties of a solid organic compound such as N-Methylindole-5-boronic acid.

Determination of Melting Point
The melting point of a crystalline solid is a critical indicator of its purity.

Principle: A small, powdered sample of the compound is heated slowly and uniformly. The

temperature at which the substance begins to melt and the temperature at which it becomes

completely liquid are recorded as the melting point range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the dry N-Methylindole-5-boronic acid is finely

powdered using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for

a sample height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.
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Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to ensure

accurate determination.

Observation: The temperature at which the first drop of liquid appears is recorded as the

initial melting point. The temperature at which the entire solid has transitioned to a liquid is

recorded as the final melting point. This range is reported as the melting point.

Determination of Solubility
Understanding the solubility of N-Methylindole-5-boronic acid in various solvents is crucial for

its application in synthesis and purification.

Principle: The solubility of a compound is determined by observing its ability to form a

homogeneous solution with a given solvent at a specific temperature.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods

Graduated cylinders or pipettes

Spatula

Water bath (for temperature control, if necessary)

Procedure:

Sample Preparation: A pre-weighed amount of N-Methylindole-5-boronic acid (e.g., 10 mg)

is placed into a clean, dry test tube.

Solvent Addition: A known volume of the desired solvent (e.g., 1 mL of water, ethanol,

acetone, etc.) is added to the test tube.

Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod

for a set period (e.g., 1-2 minutes).
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Observation: The mixture is visually inspected to determine if the solid has completely

dissolved.

Classification:

Soluble: If a clear, homogeneous solution is formed.

Partially Soluble: If some, but not all, of the solid dissolves.

Insoluble: If the solid remains undissolved.

Quantitative Determination (Optional): For a more precise measurement, incremental

amounts of the solute can be added to a fixed volume of solvent until saturation is reached

(i.e., no more solute dissolves). The concentration at this point represents the solubility.

Application in Suzuki-Miyaura Coupling
N-Methylindole-5-boronic acid is a valuable reagent in palladium-catalyzed cross-coupling

reactions, most notably the Suzuki-Miyaura reaction. This reaction is a powerful tool for the

formation of carbon-carbon bonds, widely employed in the synthesis of complex organic

molecules, including pharmaceuticals.
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General workflow of a Suzuki-Miyaura coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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